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Abstract
Chloroiodoacetic acid (C₂H₂ClIO₂) is a halogenated acetic acid derivative with potential

applications in organic synthesis and as a subject of study in toxicology. This technical guide

provides an in-depth analysis of its structural isomers and stereochemistry. Due to the limited

availability of direct experimental data for chloroiodoacetic acid, this document leverages

data from related haloacetic acids and fundamental principles of organic chemistry to provide a

comprehensive overview. The guide covers the potential structural isomers, with a focus on the

most plausible and documented isomer, 2-chloro-2-iodoacetic acid. It further delves into the

stereochemical properties of this chiral molecule, including its enantiomers and considerations

for their resolution. Experimental protocols for the synthesis and characterization of related

compounds are provided as a basis for the development of methodologies for

chloroiodoacetic acid. All quantitative data is summarized in structured tables, and logical

relationships are visualized using Graphviz diagrams.

Structural Isomers of Chloroiodoacetic Acid
Based on the principles of constitutional isomerism, two structural isomers of chloroiodoacetic
acid are theoretically possible:
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1-Chloro-1-iodoacetic acid: This isomer is not documented in the chemical literature and is

presumed to be highly unstable due to the presence of two different halogen atoms on the

same carbon that also bears the carboxylic acid group.

2-Chloro-2-iodoacetic acid: This is the documented and most stable structural isomer of

chloroiodoacetic acid.[1] The presence of both a chlorine and an iodine atom on the α-

carbon makes it a unique bifunctional molecule.

This guide will focus exclusively on 2-chloro-2-iodoacetic acid due to the lack of information on

other potential isomers.

Physicochemical Properties
Direct experimental data for 2-chloro-2-iodoacetic acid is scarce. The following table

summarizes computed physicochemical properties available from public databases, alongside

experimental data for related haloacetic acids for comparative purposes.
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Property
2-Chloro-2-
iodoacetic acid
(Computed)[1]

Chloroacetic Acid
(Experimental)

Iodoacetic Acid
(Experimental)[2]

Molecular Formula C₂H₂ClIO₂ C₂H₃ClO₂ C₂H₃IO₂

Molecular Weight 220.39 g/mol 94.50 g/mol 185.95 g/mol [3]

Melting Point Not available 61-63 °C 81 °C[2]

Boiling Point Not available 189 °C 208 °C[2]

pKa Not available 2.86 3.12[2]

XLogP3-AA 1.2 0.4 0.9

Hydrogen Bond Donor

Count
1 1 1

Hydrogen Bond

Acceptor Count
2 2 2

Rotatable Bond Count 1 1 1

Exact Mass 219.87880 Da 93.98216 Da 185.91778 Da

Monoisotopic Mass 219.87880 Da 93.98216 Da 185.91778 Da

Topological Polar

Surface Area
37.3 Å² 37.3 Å² 37.3 Å²

Heavy Atom Count 6 5 5

Complexity 64.6 26.1 28.8

Stereochemistry of 2-Chloro-2-iodoacetic Acid
The α-carbon of 2-chloro-2-iodoacetic acid is a stereocenter, as it is bonded to four different

groups: a chlorine atom, an iodine atom, a hydrogen atom, and a carboxylic acid group.

Consequently, 2-chloro-2-iodoacetic acid exists as a pair of enantiomers: (R)-2-chloro-2-

iodoacetic acid and (S)-2-chloro-2-iodoacetic acid.
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Racemic 2-Chloro-2-iodoacetic acid

(R)-2-Chloro-2-iodoacetic acid

Chiral
Resolution

(S)-2-Chloro-2-iodoacetic acid

Chiral
Resolution

Dichloroacetic Acid

2-Chloro-2-iodoacetic acid

Halogen Exchange

+ Iodide Source
(e.g., NaI)

+ NaCl
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Racemic 2-Chloro-2-iodoacetic acid

+ Chiral Resolving Agent
(e.g., (R)-amine)

Mixture of Diastereomeric Salts
((R)-acid-(R)-amine and (S)-acid-(R)-amine)

Fractional Crystallization

Diastereomer 1
(less soluble)

Diastereomer 2
(in solution)

Acidification Acidification

Enantiomer 1
(e.g., (R)-2-chloro-2-iodoacetic acid)

Enantiomer 2
(e.g., (S)-2-chloro-2-iodoacetic acid)
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2-Chloro-2-iodoacetic acid

High Reactivity
(Good Leaving Groups: Cl, I)

Alkylation of Biomolecules
(e.g., Proteins, DNA)

Potential Cytotoxicity and Genotoxicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b141544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

